Cas no 1880867-93-5 (5-[(Azetidin-3-yl)methyl]-2-methoxy-1,3-thiazole)

• Product Name: 5-[(Azetidin-3-yl)methyl]-2-methoxy-1,3-thiazole
• CAS No: 1880867-93-5
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 6256899
• PubChem ID: 130590432
• Update Time: 2025-11-05

5-[(Azetidin-3-yl)methyl]-2-methoxy-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-[(azetidin-3-yl)methyl]-2-methoxy-1,3-thiazole
• 1880867-93-5
• EN300-1867308
• 5-[(Azetidin-3-yl)methyl]-2-methoxy-1,3-thiazole

• Inchi： 1S/C8H12N2OS/c1-11-8-10-5-7(12-8)2-6-3-9-4-6/h5-6,9H,2-4H2,1H3
• InChI Key： XLQGBOAAEAFNIW-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CC1CNC1)OC

Computed Properties

• Exact Mass: 184.06703418g/mol
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.4Ų

Additional information on 5-[(Azetidin-3-yl)methyl]-2-methoxy-1,3-thiazole

Introduction to 5-[(Azetidin-3-yl)methyl]-2-methoxy-1,3-thiazole (CAS No. 1880867-93-5)

5-[(Azetidin-3-yl)methyl]-2-methoxy-1,3-thiazole, with the CAS number 1880867-93-5, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and structural versatility. The unique combination of the azetidine and methoxy groups in this molecule imparts it with distinct chemical properties and biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 5-[(Azetidin-3-yl)methyl]-2-methoxy-1,3-thiazole is characterized by a thiazole ring, a methoxy group, and an azetidine moiety. The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, which are known to confer significant biological activity. The methoxy group, attached to the thiazole ring, enhances the lipophilicity and stability of the molecule, while the azetidine moiety introduces additional structural complexity and potential for molecular interactions.

Recent research has focused on the synthesis and biological evaluation of 5-[(Azetidin-3-yl)methyl]-2-methoxy-1,3-thiazole. A study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of this compound using a multi-step process involving the reaction of 2-methoxythiazole with an azetidine derivative. The researchers also evaluated its biological activities, including its potential as an antimicrobial agent and its ability to modulate specific protein targets.

In terms of antimicrobial activity, 5-[(Azetidin-3-yl)methyl]-2-methoxy-1,3-thiazole has shown promising results against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways makes it a potential candidate for developing new antibiotics. This is particularly relevant given the growing global concern over antibiotic resistance.

Beyond its antimicrobial properties, 5-[(Azetidin-3-yl)methyl]-2-methoxy-1,3-thiazole has also been investigated for its potential as a modulator of protein-protein interactions (PPIs). PPIs play crucial roles in various cellular processes, including signal transduction, gene regulation, and immune responses. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that this compound could selectively bind to specific protein interfaces, thereby modulating PPIs involved in inflammatory responses. This finding opens up new avenues for developing therapeutic agents targeting inflammatory diseases.

The pharmacokinetic properties of 5-[(Azetidin-3-yl)methyl]-2-methoxy-1,3-thiazole have also been studied extensively. Preliminary data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has good bioavailability, making it suitable for oral administration. Additionally, the compound shows low toxicity in vitro and in vivo studies, further supporting its potential as a safe therapeutic agent.

In conclusion, 5-[(Azetidin-3-yl)methyl]-2-methoxy-1,3-thiazole (CAS No. 1880867-93-5) is a versatile organic compound with significant potential in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for developing new therapeutic agents targeting antimicrobial resistance and inflammatory diseases. Ongoing research continues to explore its full potential and optimize its properties for clinical applications.